Cas no 2183440-69-7 (Sulfo-Cy5.5 carboxylic acid)

• Product Name: Sulfo-Cy5.5 carboxylic acid
• CAS No: 2183440-69-7
• MF: C₄₀H₄₂KN₂O₁₄S₄
• MW: 942.124787807465
• CID: 4641792
• PubChem ID: 155294043
• Update Time: 2025-06-07

Sulfo-Cy5.5 carboxylic acid Chemical and Physical Properties

Names and Identifiers

• G91111
• 2183440-69-7
• Sulfo-Cy5.5 carboxylic acid

• Inchi： 1S/C40H42N2O14S4.K/c1-39(2)34(41(5)30-17-15-26-28(37(30)39)20-24(57(45,46)47)22-32(26)59(51,52)53)12-8-6-9-13-35-40(3,4)38-29-21-25(58(48,49)50)23-33(60(54,55)56)27(29)16-18-31(38)42(35)19-11-7-10-14-36(43)44;/h6,8-9,12-13,15-18,20-23H,7,10-11,14,19H2,1-5H3,(H4-,43,44,45,46,47,48,49,50,51,52,53,54,55,56);
• InChI Key： DHOQLHLHZIQJGS-UHFFFAOYSA-N
• SMILES： [K].O=C(CCCCCN1C(=CC=CC=CC2C(C)(C)C3C(=CC=C4C(S([O-])(=O)=O)=CC(S(O)(=O)=O)=CC4=3)[N+]=2C)C(C)(C)C2C1=CC=C1C(S(O)(=O)=O)=CC(S(O)(=O)=O)=CC1=2)O

Computed Properties

• Exact Mass: 1016.0195331g/mol
• Monoisotopic Mass: 1016.0195331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 63
• Rotatable Bond Count: 9
• Complexity: 2190
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 306Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates

Additional information on Sulfo-Cy5.5 carboxylic acid

Recent Advances in the Application of Sulfo-Cy5.5 Carboxylic Acid (CAS: 2183440-69-7) in Chemical Biology and Biomedical Research

Sulfo-Cy5.5 carboxylic acid (CAS: 2183440-69-7) is a near-infrared (NIR) fluorescent dye widely used in chemical biology and biomedical research due to its excellent photostability, water solubility, and biocompatibility. Recent studies have highlighted its growing importance in molecular imaging, drug delivery, and diagnostic applications. This research brief synthesizes the latest findings on the properties, modifications, and applications of Sulfo-Cy5.5 carboxylic acid, with a focus on its role in advancing precision medicine and targeted therapies.

One of the key advancements in the use of Sulfo-Cy5.5 carboxylic acid is its conjugation with biomolecules such as antibodies, peptides, and nucleic acids. Researchers have demonstrated that the dye's carboxylic acid functional group allows for efficient covalent bonding with amine-containing molecules, enabling the development of highly specific imaging probes. For example, a 2023 study published in Bioconjugate Chemistry showcased the successful labeling of tumor-targeting antibodies with Sulfo-Cy5.5 carboxylic acid, resulting in enhanced in vivo imaging of cancer cells with minimal background noise.

Another significant development involves the optimization of Sulfo-Cy5.5 carboxylic acid for use in fluorescence-guided surgery (FGS). A recent clinical trial reported in Nature Biomedical Engineering utilized the dye to label tumor margins in real-time, significantly improving surgical precision and patient outcomes. The study emphasized the dye's stability under physiological conditions and its ability to provide high-contrast imaging, making it a promising tool for intraoperative diagnostics.

In addition to imaging, Sulfo-Cy5.5 carboxylic acid has been explored for its potential in drug delivery systems. A 2024 paper in Advanced Materials detailed the development of nanoparticle-based carriers conjugated with the dye, enabling real-time tracking of drug distribution and release kinetics. The study reported that the Sulfo-Cy5.5-labeled nanoparticles exhibited prolonged circulation times and targeted accumulation in diseased tissues, underscoring the dye's versatility in therapeutic applications.

Despite these advancements, challenges remain in the widespread adoption of Sulfo-Cy5.5 carboxylic acid. Issues such as batch-to-batch variability in dye purity and the need for standardized conjugation protocols have been highlighted in recent reviews. However, ongoing research efforts, including the development of novel purification techniques and automated labeling systems, are addressing these limitations.

In conclusion, Sulfo-Cy5.5 carboxylic acid (CAS: 2183440-69-7) continues to be a cornerstone in chemical biology and biomedical research. Its unique properties and adaptability make it indispensable for a wide range of applications, from molecular imaging to targeted therapy. Future research is expected to further expand its utility, particularly in theranostics and personalized medicine, solidifying its role as a critical tool in modern healthcare.